Cas no 946334-22-1 (7-(2Z)-3-chlorobut-2-en-1-yl-8-(dimethylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2Z)-3-chlorobut-2-en-1-yl-8-(dimethylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 946334-22-1
• MF: C₁₃H₁₈ClN₅O₂
• MW: 311.767321109772
• CID: 6569488
• Update Time: 2025-11-01

7-(2Z)-3-chlorobut-2-en-1-yl-8-(dimethylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2Z)-3-chlorobut-2-en-1-yl-8-(dimethylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-(3-chloro-2-buten-1-yl)-8-(dimethylamino)-3,7-dihydro-1,3-dimethyl-

• Inchi： 1S/C13H18ClN5O2/c1-8(14)6-7-19-9-10(15-12(19)16(2)3)17(4)13(21)18(5)11(9)20/h6H,7H2,1-5H3
• InChI Key： FATRIDXNGABCSI-UHFFFAOYSA-N
• SMILES： N1(CC=C(Cl)C)C2=C(N(C)C(=O)N(C)C2=O)N=C1N(C)C

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 469.4±55.0 °C(Predicted)
• pka: 1.43±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(2Z)-3-chlorobut-2-en-1-yl-8-(dimethylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-(2Z)-3-chlorobut-2-en-1-yl-8-(dimethylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 946334-22-1, formally known as 7-(2Z)-3-chlorobut-2-en-1-yl-8-(dimethylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their diverse pharmacological properties and potential applications in therapeutic research. The structural complexity of this molecule, featuring a fused purine core with alkenyl and chloro substituents, makes it a subject of intense interest for researchers exploring novel bioactive scaffolds.

One of the most striking features of this compound is its purine backbone, which is a well-established motif in medicinal chemistry. Purines are fundamental components of nucleic acids and have been extensively studied for their biological roles. The modifications present in this molecule, such as the 8-(dimethylamino) group and the 1,3-dimethyl substituents, contribute to its unique chemical profile and influence its interactions with biological targets. These structural elements not only enhance the molecule's solubility and metabolic stability but also modulate its binding affinity to potential receptors or enzymes.

In recent years, there has been a surge in research focused on developing small molecules that can modulate cellular processes by interacting with specific biological targets. The 7-(2Z)-3-chlorobut-2-en-1-yl moiety in this compound introduces a reactive alkenyl group that can participate in various chemical reactions, making it a versatile scaffold for drug discovery. This feature has prompted investigations into its potential as an intermediate in the synthesis of more complex pharmacophores. The chlorine atom at the 3-position further adds to the reactivity of the molecule, allowing for further functionalization and exploration of its pharmacological effects.

The significance of this compound is further underscored by its potential applications in therapeutic research. Purine derivatives have shown promise in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The dimethylamino group at the 8-position is particularly noteworthy, as it is commonly found in bioactive molecules known for their ability to enhance binding affinity and improve pharmacokinetic properties. This substitution pattern suggests that the compound may exhibit potent activity against specific targets while maintaining favorable pharmacological profiles.

Recent studies have begun to explore the biological activity of this compound using both computational modeling and experimental approaches. Computational studies have predicted that it may interact with enzymes or receptors involved in critical cellular pathways. These predictions are supported by preliminary experimental data showing that the molecule exhibits inhibitory activity against certain enzymes at concentrations comparable to those observed for known therapeutic agents. Such findings highlight the potential of this compound as a lead structure for further drug development.

The synthesis of 7-(2Z)-3-chlorobut-2-en-1-yl-8-(dimethylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in constructing the intricate framework of this compound. These advancements not only facilitate the production of larger quantities for experimental purposes but also enable modifications to be made at specific positions to optimize its biological activity.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and exploring its potential therapeutic applications. Researchers are particularly interested in understanding how modifications to the purine core and substituents influence its interactions with biological targets. By systematically varying these structural elements, scientists hope to identify analogs with enhanced potency, selectivity, and reduced toxicity. Such efforts are crucial for translating laboratory findings into viable therapeutic agents that can address unmet medical needs.

In conclusion,7-(2Z)-3-chlorobut-2-en-1-yl-8-(dimethylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS number 946334-22-1) represents a significant advancement in chemical biology research. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. As our understanding of biological systems continues to evolve,this compound will undoubtedly play a crucial role in shaping the future of drug discovery and development.